Cas no 84223-10-9 (3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-)

3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl- structure
84223-10-9 structure
Product Name:3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-
CAS No:84223-10-9
MF:C14H16O2S
MW:248.340642929077
CID:667529
PubChem ID:4198547
Update Time:2025-04-19

3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(3-hydroxy-3-methylbut-1-ynyl)thiophen-2-yl]-2-methylbut-3-yn-2-ol
    • 84223-10-9
    • DTXSID70400735
    • SCHEMBL11267670
    • 3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-
    • Inchi: 1S/C14H16O2S/c1-13(2,15)9-7-11-5-6-12(17-11)8-10-14(3,4)16/h5-6,15-16H,1-4H3
    • InChI Key: VNNKHLLUJFXAJB-UHFFFAOYSA-N
    • SMILES: S1C(C#CC(C)(C)O)=CC=C1C#CC(C)(C)O

Computed Properties

  • Exact Mass: 248.08710092g/mol
  • Monoisotopic Mass: 248.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.7Ų
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